![molecular formula C18H25N3O4 B5567112 1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide](/img/structure/B5567112.png)
1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.18450629 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-HIV Activity
Research on structurally related nitroimidazole derivatives, including those with modifications at the 2-oxoethyl moiety, has shown promising anti-HIV activities. These compounds were synthesized aiming to develop new non-nucleoside reverse transcriptase inhibitors, demonstrating the potential of such molecular frameworks in antiviral therapy (Al-Masoudi et al., 2007).
Anti-Inflammatory and Analgesic Agents
Compounds derived from visnaginone and khellinone, structurally related to the query compound, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These derivatives showed significant COX-2 inhibitory activity, indicating their potential as novel therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).
Serotonin 4 Receptor Agonist for Gastrointestinal Motility
Benzamide derivatives with modifications on the piperidine moiety have been synthesized and evaluated for their serotonin 4 (5-HT(4)) receptor agonist activity. These compounds have shown potential for enhancing gastrointestinal motility, pointing towards applications in treating gastrointestinal disorders (Sonda et al., 2003).
Anti-Fatigue Effects
Studies on benzamide derivatives, such as 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, have investigated their anti-fatigue effects. These compounds enhanced the swimming capacity of mice, offering a potential avenue for the development of agents to combat fatigue (Wu et al., 2014).
Antitumor Agents
Derivatives of the query compound have been explored for their antitumor potential. Specifically, novel 8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepines, obtained from structurally related precursors, showed significant activity against various cancer cell lines in vitro, highlighting the role of such compounds in cancer therapy (Insuasty et al., 2008).
properties
IUPAC Name |
1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O4/c19-17(22)12-21-6-4-14(5-7-21)18(23)20-11-13-2-3-15-16(10-13)25-9-1-8-24-15/h2-3,10,14H,1,4-9,11-12H2,(H2,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCORNGWSNLOWKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)CNC(=O)C3CCN(CC3)CC(=O)N)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.